Cas no 218137-86-1 (3-Furancarboxylic acid,tetrahydro-4-methylene-2-octyl-5-oxo-)

C75 is a synthetic fatty acid synthase (FASN) inhibitor The IC50 value of C75 inhibiting prostate cancer cell PC3 was 35 μ M. C75 is a potent activator of CPT1A
3-Furancarboxylic acid,tetrahydro-4-methylene-2-octyl-5-oxo- structure
218137-86-1 structure
Product Name:3-Furancarboxylic acid,tetrahydro-4-methylene-2-octyl-5-oxo-
CAS No:218137-86-1
Molecular Formula:C14H22O4
Molecular Weight:254.32208
MDL:MFCD03426157
CID:243461
PubChem ID:24892789

3-Furancarboxylic acid,tetrahydro-4-methylene-2-octyl-5-oxo- Properties

Names and Identifiers

    • 3-Furancarboxylic acid,tetrahydro-4-methylene-2-octyl-5-oxo-
    • 3-CARBOXY-4-OCTYL-2-METHYLENEBUTYROLACTONE
    • C 75 (4-METHYLENE-2-OCTYL-5-OXO-TETRAHYDRO-FURAN-3-CARBOXYLIC ACID)
    • 4-Methylene-2-octyl-5-oxotetrahydrofuran-3-carboxylic acid
    • 4-Methylene-2-octyl-5-oxo-tetrahydro-furan-3-carboxylic acid
    • C 75
    • C-75
    • C75
    • CHEBI:95108
    • tetrahydro-4-methylene-2-octyl-5-oxo-3-furancarboxylic acid
    • 8E9A8CTX2H
    • NS00018693
    • A911804
    • CHEMBL477382
    • BDBM50525849
    • HY-12364
    • NCGC00165772-01
    • C75, >=98% (HPLC), powder
    • 4-methylidene-2-octyl-5-oxooxolane-3-carboxylic acid
    • NSC-764756
    • FT-0748416
    • DTXSID401189534
    • UNII-8E9A8CTX2H
    • BCP09082
    • 4-methylidene-2-octyl-5-oxotetrahydrofuran-3-carboxylic acid
    • A925067
    • MS-23584
    • CS-3562
    • MLS006010729
    • NCGC00165772-02
    • FAS inhibitor C75
    • MFCD03426157
    • SMR004701691
    • EX-A3806
    • NSC764756
    • SCHEMBL360509
    • AKOS015911704
    • C75;C 75;FAS inhibitor C75
    • 218137-86-1
    • FT-0675031
    • 3-Furancarboxylic acid, tetrahydro-4-methylene-2-octyl-5-oxo-
    • Q27166884
    • CHEBI:191402
    • DB-014727
    • C75?
    • trans-Tetrahydro-4-methylene-2-octyl-5-oxo-3-furancarboxylic Acid
    • VCWLZDVWHQVAJU-UHFFFAOYSA-N
    • MDL： MFCD03426157
    • InChIKey： VCWLZDVWHQVAJU-UHFFFAOYSA-N
    • Inchi： InChI=1S/C14H22O4/c1-3-4-5-6-7-8-9-11-12(13(15)16)10(2)14(17)18-11/h11-12H,2-9H2,1H3,(H,15,16)
    • SMILES： O=C(C(C1=C)C(CCCCCCCC)OC1=O)O

Computed Properties

  • Exact Mass: 254.15186
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 8
  • Monoisotopic Mass: 254.152
  • Heavy Atom Count: 18
  • Complexity: 322
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 4
  • Topological Polar Surface Area: 63.6A^2

Experimental Properties

  • LogP: 2.91940
  • PSA: 63.6
  • Refractive Index: 1.488
  • Boiling Point: 432.1°C at 760 mmHg
  • Flash Point: 159.2°C
  • Solubility: DMSO: 18 mg/mL
  • Density: 1.08

3-Furancarboxylic acid,tetrahydro-4-methylene-2-octyl-5-oxo- Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00BEPG-5mg
3-CARBOXY-4-OCTYL-2-METHYLENEBUTYROLACTONE
 218137-86-1 99%
5mg
 $169.00
A2B Chem LLC
AF31476-5mg
4-Methylene-2-octyl-5-oxotetrahydrofuran-3-carboxylic acid
 218137-86-1 99%
5mg
 $96.00
Aaron
AR00BEXS-2mg
3-CARBOXY-4-OCTYL-2-METHYLENEBUTYROLACTONE
 218137-86-1 99%
2mg
 $169.00 2025-01-23
abcr
AB493823-5mg
4-Methylene-2-octyl-5-oxo-tetrahydro-furan-3-carboxylic acid; .
 218137-86-1
5mg
 €192.50
Ambeed
A345476-25mg
4-Methylene-2-octyl-5-oxotetrahydrofuran-3-carboxylic acid
 218137-86-1 98%
25mg
 $2188.0 2024-07-28
ChemScence
CS-3562-5mg
C75
 218137-86-1 99.91%
5mg
 $120.0 2022-04-27
DC Chemicals
DC24118-250 mg
C75
 218137-86-1 >98%
250mg
 $1150.0
eNovation Chemicals LLC
D542762-1g
4-Methylene-2-octyl-5-oxo-tetrahydro-furan-3-carboxylic acid
 218137-86-1 98%
1g
 $680 2022-06-06
MedChemExpress
HY-12364-10mM*1 mL in DMSO
C75
 218137-86-1 99.91%
10mM*1 mL in DMSO
 ￥1211
S e l l e c k ZHONG GUO
S9819-5mg
C75
 218137-86-1 99.93%
5mg
 ¥1122.03 2023-09-15

3-Furancarboxylic acid,tetrahydro-4-methylene-2-octyl-5-oxo- Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:218137-86-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:218137-86-1)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com

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